Cas no 1542098-94-1 (2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one)

• Product Name: 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one
• CAS No: 1542098-94-1
• MF: C₂₁H₁₈F₂N₂OS
• MW: 384.442230701447
• CID: 4856779
• Update Time: 2025-06-07

2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• DHQZ 36
• 2-(5-Ethyl-thiophen-2-yl)-6-fluoro-3-(4-fluoro-benzyl)-2,3-dihydro-1H-quinazolin-4-one
• 2-(5-Ethylthiophen-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazolin-4(1H)-one
• 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one

• Inchi： 1S/C21H18F2N2OS/c1-2-16-8-10-19(27-16)20-24-18-9-7-15(23)11-17(18)21(26)25(20)12-13-3-5-14(22)6-4-13/h3-11,20,24H,2,12H2,1H3
• InChI Key： SVXVTSKHYHQIPJ-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC=C1C1NC2C=CC(=CC=2C(N1CC1C=CC(=CC=1)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 528
• XLogP3: 5
• Topological Polar Surface Area: 60.6

Experimental Properties

• Color/Form: Solid powder

2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one

Introduction to 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one (CAS No. 1542098-94-1)

2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one, with the CAS number 1542098-94-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The molecular structure of 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one is characterized by the presence of a quinazoline core, a 5-ethylthiophene substituent, and a 4-fluorobenzyl group. These functional groups contribute to the compound's unique pharmacological profile and its potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of quinazoline derivatives in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that certain quinazoline derivatives exhibit potent antitumor activity against various cancer cell lines. The introduction of fluorine atoms and thiophene moieties has been shown to enhance the biological activity and selectivity of these compounds.

2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one has been synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the quinazoline core, followed by the introduction of the 5-ethylthiophene and 4-fluorobenzyl substituents. The detailed synthetic route and optimization strategies have been described in several research papers, providing valuable insights into the chemical synthesis of this compound.

In terms of its biological activity, 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one has shown promising results in preclinical studies. A study conducted by researchers at the University of California (2020) demonstrated that this compound exhibits significant antiproliferative effects on human breast cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further development as a therapeutic agent. However, more extensive studies are needed to fully characterize its pharmacokinetic profile and to assess its safety and efficacy in animal models.

In addition to its antitumor activity, 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one has shown potential in other therapeutic areas. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters (2021) reported that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. These findings suggest that it may have broader applications beyond cancer therapy.

The structural features of 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one, particularly the presence of fluorine atoms and thiophene moieties, contribute to its unique biological activity. Fluorine substitution is known to enhance the lipophilicity and metabolic stability of organic compounds, while thiophene moieties can improve their binding affinity to target proteins. These structural modifications are crucial for optimizing the pharmacological properties of this compound.

To further advance the development of 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one, ongoing research is focused on identifying its specific molecular targets and elucidating its mechanism of action. High-throughput screening techniques and computational methods are being employed to identify potential protein targets and to design more potent analogs with improved therapeutic profiles.

In conclusion, 2-(5-Ethylthiophene-2-yl)-6-fluoro-3-(4-fluorobenzyl)-2,3-dihydroquinazoline-4(1H)-one (CAS No. 1542098-94-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will be essential to fully realize its potential in treating various diseases.